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Introduction

1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) is a high-purity, synthetic phospholipid
integral to the advancement of drug delivery systems. Its fully saturated 18-carbon stearoyl acyl
chains and phosphocholine headgroup confer a unique set of physicochemical properties,
making it a critical component in the formulation of stable and effective liposomes and lipid
nanoparticles (LNPs).[1] This guide provides a comprehensive overview of DSPC, including its
chemical and physical properties, detailed experimental protocols for its use in nanopatrticle
formulation, and an examination of the biological pathways influenced by DSPC-based delivery
systems.

Core Properties and Data

DSPC's molecular structure is central to its function in drug delivery. It consists of a glycerol
backbone, a hydrophilic phosphocholine head, and two saturated 18-carbon stearoyl acyl
chains.[1] This saturated nature results in a high phase transition temperature (Tm), meaning
that at physiological temperatures, membranes containing DSPC are in a rigid, gel-like state.
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This reduces permeability and enhances the stability of the nanoparticle, preventing premature
drug leakage.[1]

Quantitative Physicochemical Data

The key parameters of DSPC are summarized in the table below, providing essential data for
the design and optimization of lipid-based drug formulations.

Property Value

Molecular Formula Ca4HssNOsP[1]

Molecular Weight 790.15 g/mol [1]
2R)-2,3-bis(octadecanoyloxy)propyl] 2-

UPAC Name grim)ethylaza(niumyl)ethylyphof;)haz[]l]

Main Phase Transition Temperature (Tm) ~55-58°C[1][2]

Melting Point (dry powder) ~236°CJ[1]

Appearance White to off-white powder[2]

Solubility Soluble in chloroform and other organic

solvents; insoluble in water[2]

Experimental Protocols

DSPC is a cornerstone in the formulation of both traditional liposomes and modern lipid
nanoparticles for therapeutic delivery of small molecules, proteins, and nucleic acids like mMRNA
and siRNA.

Protocol 1: Liposome Preparation via Thin-Film
Hydration and Extrusion

This is a conventional and widely adopted technique for producing unilamellar vesicles of a
defined size, suitable for encapsulating hydrophilic or lipophilic drugs.[3]

Materials:
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e 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

e Cholesterol (Chol)

» Organic solvent (e.g., chloroform or a chloroform:methanol mixture)
o Hydration buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

e Drug to be encapsulated

Equipment:

Round-bottom flask

Rotary evaporator

High-vacuum pump

Water bath

Liposome extruder with polycarbonate membranes (e.g., 100 nm pore size)
Procedure:
e Lipid Film Formation:

o Dissolve DSPC and cholesterol in the organic solvent in a round-bottom flask. A common
molar ratio for stable liposomes is 55:45 (DSPC:Chol).

o Evaporate the solvent using a rotary evaporator with the water bath set to a temperature
above the Tm of DSPC (e.g., 60-65°C) to form a thin, uniform lipid film on the flask's inner
surface.

o Dry the film under a high vacuum for at least 1-2 hours to remove residual solvent.[3]
e Hydration:

o Pre-heat the hydration buffer to a temperature above the Tm of DSPC (e.g., 60-65°C).[3] If
encapsulating a hydrophilic drug, it should be dissolved in this buffer.
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o Add the warm buffer to the lipid film and hydrate for approximately 1 hour with gentle
agitation, leading to the spontaneous formation of multilamellar vesicles (MLVSs).[3]

e Size Reduction (Extrusion):
o To achieve a uniform size distribution, the MLV suspension is subjected to extrusion.

o The MLVs are passed through polycarbonate membranes with a defined pore size (e.qg.,
100 nm) multiple times (typically 10-20 passes) at a temperature above the Tm of DSPC.
This process yields large unilamellar vesicles (LUVS).[3][4]

Protocol 2: mRNA-Lipid Nanoparticle (LNP) Formulation
via Microfluidic Mixing

Microfluidics offers a reproducible and scalable method for producing LNPs with a narrow size
distribution, which is critical for clinical applications such as mRNA vaccines.[5][6]

Materials:

lonizable lipid (e.g., DLin-MC3-DMA or SM-102)

o 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

e Cholesterol (Chol)

» PEGylated lipid (e.g., DMG-PEG2000)

» Ethanol

« mRNA in an aqueous buffer (e.g., 50 mM citrate buffer, pH 4.0)[7]
 Dialysis buffer (e.g., PBS, pH 7.4)

Equipment:

¢ Microfluidic mixing device (e.g., NanoAssembilr)

e Syringe pumps
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» Dialysis cassettes (e.g., 10 kDa MWCO)
Procedure:
e Solution Preparation:

o Prepare a lipid stock solution in ethanol containing the ionizable lipid, DSPC, cholesterol,
and the PEGylated lipid at a specific molar ratio (e.g., 50:10:38.5:1.5).[7]

o Prepare an aqueous phase by diluting the mRNA in the citrate buffer.
e Microfluidic Mixing:
o Load the lipid-ethanol solution and the mRNA-aqueous solution into separate syringes.

o Pump the two solutions through the microfluidic device at a defined flow rate ratio
(typically 3:1 aqueous to ethanol phase). The rapid mixing of the solvent and anti-solvent
phases causes the lipids to precipitate and self-assemble with the mRNA into LNPs.[6]

 Purification and Buffer Exchange:

o The resulting LNP suspension is then dialyzed against PBS (pH 7.4) to remove the
ethanol and raise the pH, which neutralizes the surface charge of the ionizable lipid,
resulting in a stable LNP formulation.[6][7]

Visualization of Workflows and Pathways
Experimental Workflow for LNP Formulation

The following diagram illustrates the general workflow for producing mRNA-loaded lipid
nanoparticles using a microfluidic-based system.
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Workflow for MRNA-LNP Formulation via Microfluidic Mixing

Phase Preparation

queous Phase LNP Formation Purification & Finalization Quality Control
(MRNA in Citrate Buffer, pH 4.0)
Microfluidic Mixing Dialysis Sterile Filtration Characterization
(0.22 pm filter)
Lipid Phase
(lonizable Lipid, DSPC, Cholesterol, PEG-Lipid in Ethanol)

(Rapid Self-Assembly) (vs. PBS, pH 7.4) (Size, PDI, Encapsulation Efficiency)
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Cellular Uptake and Signaling of LNP-mRNA for T-Cell Rejuvenation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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